Cas no 1233494-98-8 (O-\u200b(Phenylmethyl)\u200b-\u200bD-\u200bSerine Hydrochloride)

• Product Name: O-\u200b(Phenylmethyl)\u200b-\u200bD-\u200bSerine Hydrochloride
• CAS No: 1233494-98-8
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD04112475
• CID: 2624735
• PubChem ID: 53229898
• Update Time: 2025-10-29

O-\u200b(Phenylmethyl)\u200b-\u200bD-\u200bSerine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-benzyloxy-propanoic acid hydrochloride
• H-D-Ser(Bzl)-OH.HCl
• H-D-SER(OBZL)-OH·HCL
• O-Benzyl-D-serine hydrochloride
• CS-0109322
• 1233494-98-8
• (2R)-2-amino-3-phenylmethoxypropanoic acid;hydrochloride
• D95587
• (2R)-2-amino-3-(benzyloxy)propanoic acid hydrochloride
• H-D-Ser(OBzl)-OH HCl
• EN300-1697126
• H-D-Ser(bzl)-oh hcl
• DS-19349
• AKOS030525132
• O-\u200b(Phenylmethyl)\u200b-\u200bD-\u200bSerine Hydrochloride

• MDL： MFCD04112475
• Inchi： 1S/C10H13NO3.ClH/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H/t9-;/m1./s1
• InChI Key： FUJXTCPYWRWTDZ-SBSPUUFOSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on O-\u200b(Phenylmethyl)\u200b-\u200bD-\u200bSerine Hydrochloride

Recent Advances in the Study of O-(Phenylmethyl)-D-Serine Hydrochloride (CAS: 1233494-98-8)

O-(Phenylmethyl)-D-Serine Hydrochloride (CAS: 1233494-98-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, a derivative of D-serine, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a focal point for researchers aiming to develop novel treatments for neurological disorders.

The synthesis of O-(Phenylmethyl)-D-Serine Hydrochloride has been optimized in recent years, with advancements in chiral synthesis techniques ensuring high enantiomeric purity. Researchers have reported improved yields and reduced byproduct formation, which is critical for scaling up production for clinical trials. The compound's stability under physiological conditions has also been a subject of investigation, with findings suggesting that it maintains its integrity in various pH environments, enhancing its suitability for oral administration.

Pharmacologically, O-(Phenylmethyl)-D-Serine Hydrochloride has been studied for its role in modulating NMDA receptor activity. D-serine is a known co-agonist of the NMDA receptor, and its benzyl-protected derivative has shown enhanced bioavailability and prolonged activity in preclinical models. Recent in vitro and in vivo studies have demonstrated that this compound can effectively cross the blood-brain barrier, a significant advantage for targeting central nervous system disorders. These findings have spurred interest in its potential application for conditions such as schizophrenia, Alzheimer's disease, and neuropathic pain.

In addition to its neurological applications, O-(Phenylmethyl)-D-Serine Hydrochloride has been explored for its anti-inflammatory and immunomodulatory effects. Preliminary data suggest that it may influence cytokine production and immune cell activation, opening new avenues for research in autoimmune diseases and chronic inflammation. The compound's dual role in neurotransmission and immune regulation highlights its versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of O-(Phenylmethyl)-D-Serine Hydrochloride. Issues such as optimal dosing, long-term safety, and potential interactions with other medications need to be addressed through rigorous clinical trials. However, the compound's unique properties and the growing body of preclinical evidence position it as a strong candidate for further development. Future research directions may include combination therapies with existing drugs and the exploration of its effects on other receptor systems beyond the NMDA receptor.

In conclusion, O-(Phenylmethyl)-D-Serine Hydrochloride (CAS: 1233494-98-8) represents a promising area of research in chemical biology and pharmaceutical science. Its synthesis, pharmacological profile, and therapeutic potential have been the focus of recent studies, with encouraging results that warrant further investigation. As the field advances, this compound may play a pivotal role in the development of new treatments for neurological and inflammatory disorders, offering hope for patients with limited therapeutic options.